2-Phenylethyl 7-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

• IUPAC Name: 2-phenylethyl 7-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxylate
• InChI: InChI=1S/C33H32ClNO5/c1-20-30(33(37)40-16-15-21-7-5-4-6-8-21)31(26-19-25(38-2)13-14-29(26)39-3)32-27(35-20)17-23(18-28(32)36)22-9-11-24(34)12-10-22/h4-14,19,23,31,35H,15-18H2,1-3H3
• InChI Key: IPVJOMVZTVREBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C2=C(N1)CC(CC2=O)C3=CC=C(C=C3)Cl)C4=C(C=CC(=C4)OC)OC)C(=O)OCCC5=CC=CC=C5
• Molecular Formula: C33H32ClNO5
• Molecular Weight: 558.1 g/mol

Description

2-Phenylethyl 7-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is a complex organic compound that belongs to the class of quinoline derivatives. This compound is of significant interest in the field of medicinal chemistry due to its potential pharmacological properties. The presence of multiple functional groups, including phenyl, chlorophenyl, dimethoxyphenyl, and carboxylate, makes it a versatile molecule for various chemical reactions and applications.

Preparation Methods

The synthesis of 2-Phenylethyl 7-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate typically involves multi-step organic reactions. The synthetic route often starts with the preparation of the quinoline core, followed by the introduction of the phenylethyl, chlorophenyl, and dimethoxyphenyl groups through various substitution reactions. The final step usually involves the esterification of the carboxylate group. Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity.

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: The presence of the phenyl and dimethoxyphenyl groups allows for oxidation reactions, which can be facilitated by reagents such as potassium permanganate or chromium trioxide.

Reduction: The carbonyl group in the quinoline ring can be reduced using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation, using reagents like nitric acid or bromine.

Hydrolysis: The ester group can be hydrolyzed to form the corresponding carboxylic acid using acidic or basic conditions.

Scientific Research Applications

2-Phenylethyl 7-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s potential biological activity makes it a candidate for studying its effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Due to its structural similarity to other pharmacologically active quinoline derivatives, it is investigated for its potential therapeutic properties, such as anti-inflammatory, antimicrobial, and anticancer activities.

Industry: The compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 2-Phenylethyl 7-(4-chlorophenyl)-4-(2,5-dimethoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is not fully understood, but it is believed to involve interactions with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and signaling pathways.

Comparison with Similar Compounds

Similar compounds to 2-Phenylethyl 7-(4-chlorophenyl)-4-(2,5